Cas no 17536-53-7 (3,4-dibromo-3-methyl-1λ?-thiolane-1,1-dione)

3,4-dibromo-3-methyl-1λ?-thiolane-1,1-dione structure
17536-53-7 structure
Product Name:3,4-dibromo-3-methyl-1λ?-thiolane-1,1-dione
CAS No:17536-53-7
MF:C5H8Br2O2S
MW:291.988819122314
MDL:MFCD00195915
CID:1361766
PubChem ID:5020529
Update Time:2025-04-20

3,4-dibromo-3-methyl-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3,4-dibromotetrahydro-3-methyl-, 1,1-dioxide
    • (3S,4S)-3,4-DIBROMO-3-METHYL-TETRAHYDRO-THIOPHENE 1,1-DIOXIDE
    • 3,4-dibromo-3-methylthiolane 1,1-dioxide
    • 3,4-dibromo-3-methyl-1λ?-thiolane-1,1-dione
    • MFCD00195915
    • 3,4-dibromo-3-methyltetrahydrothiophene 1,1-dioxide
    • C5H8Br2O2S
    • 3,4-Dibromo-3-methyl-1lambda6-thiolane-1,1-dione
    • Z57008921
    • 3,4-dibromo-3-methyl-1??-thiolane-1,1-dione
    • 3,4-Dibromo-3-methyl-1
    • AKOS016039528
    • E6-thiolane-1,1-dione
    • DTXSID60407596
    • CS-0263306
    • BBL011013
    • EN300-86113
    • STK802148
    • VS-02810
    • AKOS000269395
    • 3-methyl-3,4-dibromosulfolane
    • 17536-53-7
    • MDL: MFCD00195915
    • Inchi: 1S/C5H8Br2O2S/c1-5(7)3-10(8,9)2-4(5)6/h4H,2-3H2,1H3
    • InChI Key: NRTPKWCCOPMHSN-UHFFFAOYSA-N
    • SMILES: BrC1(C)C(CS(C1)(=O)=O)Br

Computed Properties

  • Exact Mass: 289.86114
  • Monoisotopic Mass: 289.86118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

3,4-dibromo-3-methyl-1λ?-thiolane-1,1-dione Pricemore >>

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